Cas no 32176-28-6 (4-ethoxy-N-propylbenzene-1-sulfonamide)
4-ethoxy-N-propylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-ethoxy-N-propylbenzenesulfonamide
- 4-ethoxy-N-propylbenzene-1-sulfonamide
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- Inchi: 1S/C11H17NO3S/c1-3-9-12-16(13,14)11-7-5-10(6-8-11)15-4-2/h5-8,12H,3-4,9H2,1-2H3
- InChI Key: MGDPNCZMQCVKHY-UHFFFAOYSA-N
- SMILES: S(NCCC)(=O)(=O)C1C=CC(OCC)=CC=1
4-ethoxy-N-propylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-15934-0.05g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 0.05g |
$84.0 | 2025-02-20 | |
| Enamine | EN300-15934-0.1g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 0.1g |
$124.0 | 2025-02-20 | |
| Enamine | EN300-15934-0.25g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 0.25g |
$178.0 | 2025-02-20 | |
| Enamine | EN300-15934-0.5g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 0.5g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-15934-1.0g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 1.0g |
$442.0 | 2025-02-20 | |
| Enamine | EN300-15934-2.5g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 2.5g |
$867.0 | 2025-02-20 | |
| Enamine | EN300-15934-5.0g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 5.0g |
$1280.0 | 2025-02-20 | |
| Enamine | EN300-15934-10.0g |
4-ethoxy-N-propylbenzene-1-sulfonamide |
32176-28-6 | 95.0% | 10.0g |
$1900.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306307-50mg |
4-Ethoxy-n-propylbenzene-1-sulfonamide |
32176-28-6 | 98% | 50mg |
¥1965.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306307-100mg |
4-Ethoxy-n-propylbenzene-1-sulfonamide |
32176-28-6 | 98% | 100mg |
¥2901.00 | 2024-08-02 |
4-ethoxy-N-propylbenzene-1-sulfonamide Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-ethoxy-N-propylbenzene-1-sulfonamide
4-Ethoxy-N-propylbenzene-1-sulfonamide (CAS No. 32176-28-6)
4-Ethoxy-N-propylbenzene-1-sulfonamide (CAS No. 32176-28-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with an ethoxy substituent on the benzene ring and a propyl chain attached to the nitrogen atom. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial purposes.
The sulfonamide group in 4-Ethoxy-N-propylbenzene-1-sulfonamide is known for its ability to form strong hydrogen bonds, which enhances its solubility in polar solvents and improves its bioavailability when used in drug design. Recent studies have highlighted the potential of this compound as a building block for developing novel bioactive molecules. For instance, researchers have explored its role in creating inhibitors for specific enzymes, such as kinase inhibitors, which are crucial in anticancer drug development.
The ethoxy group attached to the benzene ring introduces electron-donating effects, which can influence the electronic properties of the molecule. This modification has been shown to enhance the stability of the compound under certain reaction conditions, making it suitable for use in harsh chemical environments. Additionally, the propyl chain attached to the nitrogen atom provides steric bulk, which can modulate the compound's interactions with biological targets or other molecules in solution.
Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing 4-Ethoxy-N-propylbenzene-1-sulfonamide. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leverage catalytic processes and microwave-assisted synthesis to achieve higher purity and better scalability. These improvements have made the compound more accessible for large-scale production and application in various industries.
In terms of applications, 4-Ethoxy-N-propylbenzene-1-sulfonamide has found utility as an intermediate in the synthesis of more complex molecules. For example, it serves as a key precursor in the preparation of sulfonamides with tailored pharmacokinetic profiles. Its role as an intermediate has been pivotal in drug discovery programs targeting diseases such as inflammation, cardiovascular disorders, and infectious diseases.
Moreover, 4-Ethoxy-N-propylbenzene-1-sulfonamide has been investigated for its potential in agrochemicals. Studies have demonstrated that this compound can act as a fungicide or herbicide when incorporated into specific formulations. Its ability to interact with biological systems at molecular levels makes it a promising candidate for developing environmentally friendly agricultural solutions.
The unique properties of 4-Ethoxy-N-propylbenzene-1-sulfonamide also extend to materials science applications. Researchers have explored its use as a stabilizer or additive in polymers and coatings, where it enhances thermal stability and mechanical properties. Its ability to form strong intermolecular interactions makes it suitable for improving the durability of materials used in harsh industrial settings.
In conclusion, 4-Ethoxy-N-propylbenzene-1-sulfonamide (CAS No. 32176-28-6) is a multifaceted compound with a wide range of applications across different industries. Its structural features provide a foundation for innovative research and development efforts, particularly in drug discovery and materials science. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.
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